Cas no 99759-13-4 (N-Methylvancomycin)

N-Methylvancomycin is a semisynthetic glycopeptide antibiotic derived from vancomycin, modified by methylation of the primary amine group. This structural alteration enhances its stability and reduces susceptibility to resistance mechanisms, such as those mediated by VanA and VanB operons. The compound retains potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE), while exhibiting improved pharmacokinetic properties. Its mechanism involves binding to the D-alanyl-D-alanine terminus of bacterial cell wall precursors, inhibiting peptidoglycan synthesis. N-Methylvancomycin is particularly valuable in clinical settings where resistance to conventional vancomycin is a concern, offering a broader therapeutic window and reduced nephrotoxicity risks compared to its parent compound.
N-Methylvancomycin structure
N-Methylvancomycin structure
Product Name:N-Methylvancomycin
CAS No:99759-13-4
MF:C67H77Cl2N9O24
MW:1463.28019690514
CID:2031971
PubChem ID:171371558
Update Time:2025-11-01

N-Methylvancomycin Chemical and Physical Properties

Names and Identifiers

    • Antibiotic M 43D
    • 56-methyl-vanomycin; 22H-8,11:18,21-Dietheno-23,36-(iminomethano)-13,16:31,35-dimetheno-1H,16H-[1,6,9]oxadiazacyclohexadecino[4,5-m][10,2,16]benzoxadiazacyclotetracosine, vancomycin derivative; 56-Methylvancomycin; Antibiotic M 43D;
    • N-Methylvancomycin
    • 99759-13-4
    • Inchi: 1S/C67H77Cl2N9O24/c1-24(2)13-36(78(5)6)60(90)76-50-52(84)27-8-11-39(33(68)15-27)98-41-17-29-18-42(56(41)102-66-57(55(87)54(86)43(23-79)100-66)101-45-22-67(4,71)58(88)25(3)97-45)99-40-12-9-28(16-34(40)69)53(85)51-64(94)75-49(65(95)96)32-19-30(80)20-38(82)46(32)31-14-26(7-10-37(31)81)47(61(91)77-51)74-62(92)48(29)73-59(89)35(21-44(70)83)72-63(50)93/h7-12,14-20,24-25,35-36,43,45,47-55,57-58,66,79-82,84-88H,13,21-23,71H2,1-6H3,(H2,70,83)(H,72,93)(H,73,89)(H,74,92)(H,75,94)(H,76,90)(H,77,91)(H,95,96)
    • InChI Key: DZUAJHOQOXRHMW-UHFFFAOYSA-N
    • SMILES: CC(CC(C(NC1C(=O)NC(CC(=O)N)C(=O)NC2C3C=C(C(=C(C=3)OC3C(=CC(=CC=3)C1O)Cl)OC1C(OC3OC(C)C(O)C(N)(C)C3)C(O)C(O)C(CO)O1)OC1C(Cl)=CC(C(C3C(=O)NC(C(=O)[O-])C4C(=C(C=C(C=4)O)O)C4=CC(=CC=C4O)C(NC2=O)C(=O)N3)O)=CC=1)=O)[NH+](C)C)C

Computed Properties

  • Exact Mass: 1461.4458497Da
  • Monoisotopic Mass: 1461.4458497Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 18
  • Hydrogen Bond Acceptor Count: 26
  • Heavy Atom Count: 102
  • Rotatable Bond Count: 13
  • Complexity: 2990
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 522Ų

N-Methylvancomycin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M338465-1mg
N-Methylvancomycin
99759-13-4
1mg
$207.00 2023-05-17
TRC
M338465-5mg
N-Methylvancomycin
99759-13-4
5mg
$ 800.00 2023-09-07
TRC
M338465-10mg
N-Methylvancomycin
99759-13-4
10mg
$1642.00 2023-05-17
TRC
M338465-25mg
N-Methylvancomycin
99759-13-4
25mg
$3559.00 2023-05-17
TRC
M338465-50mg
N-Methylvancomycin
99759-13-4
50mg
$6831.00 2023-05-17
TRC
M338465-100mg
N-Methylvancomycin
99759-13-4
100mg
$12709.00 2023-05-17

Additional information on N-Methylvancomycin

Comprehensive Overview of N-Methylvancomycin (CAS No. 99759-13-4): Structure, Mechanism, and Applications

N-Methylvancomycin (CAS No. 99759-13-4) is a semisynthetic derivative of the glycopeptide antibiotic vancomycin, renowned for its potent activity against Gram-positive bacteria. This modified compound features a methyl group at the nitrogen atom of the vancomycin scaffold, enhancing its pharmacokinetic properties and broadening its therapeutic potential. As antimicrobial resistance (AMR) emerges as a global health crisis, researchers are increasingly exploring derivatives like N-Methylvancomycin to combat resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).

The structural uniqueness of N-Methylvancomycin lies in its ability to bind to the D-alanyl-D-alanine terminus of bacterial cell wall precursors, inhibiting peptidoglycan synthesis. Unlike traditional vancomycin, the N-methylation modification improves membrane permeability and reduces susceptibility to resistance mechanisms. Recent studies highlight its synergistic effects with β-lactam antibiotics, a topic gaining traction in antibiotic combination therapy research. This aligns with the growing demand for "next-generation glycopeptide antibiotics" in PubMed and Google Scholar searches.

From a clinical perspective, N-Methylvancomycin has shown promise in treating complicated skin infections and bloodstream infections. Its optimized solubility profile addresses limitations of parent compounds, making it a candidate for intravenous formulations. Pharmaceutical developers are also investigating its potential in bioconjugation strategies—a hot topic in targeted drug delivery systems—to enhance tissue specificity and reduce off-target effects.

Quality control of N-Methylvancomycin (CAS No. 99759-13-4) requires advanced analytical techniques like HPLC-MS and NMR spectroscopy. Purity standards exceeding 98% are critical for research applications, particularly in studies exploring "structure-activity relationships (SAR) of glycopeptide derivatives." These methodologies are frequently searched in conjunction with antibiotic purity testing protocols.

Environmental and stability studies reveal that N-Methylvancomycin maintains efficacy under physiological pH ranges, though storage at -20°C is recommended for long-term preservation. Such data cater to frequent queries about "antibiotic stability in solution" and "lyophilization of peptide-based drugs," reflecting practical concerns among laboratory technicians and formulators.

In conclusion, N-Methylvancomycin represents an innovative stride in glycopeptide antibiotic development. Its multifaceted advantages—from enhanced bioavailability to resistance modulation—position it as a valuable subject for both academic research and pharmaceutical R&D. As AMR continues to dominate healthcare discussions, compounds like this underscore the importance of molecular optimization in addressing unmet medical needs.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司